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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12382097

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with reactive chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling and disposal of Reactive
Green 19, a dye that requires careful management to mitigate potential hazards. By adhering
to these procedural steps, you can maintain a safe laboratory environment while advancing
your critical research.

Reactive Green 19 is classified as a hazardous substance that can cause irritation to the skin,
eyes, and respiratory tract.[1][2][3] Inhalation of dust may lead to sensitization, and the
principal routes of exposure are through skin contact, absorption, and inhalation of dust.[1][2]
Therefore, strict adherence to safety protocols is essential.

Key Safety and Physical Properties

A summary of the critical safety and physical data for Reactive Green 19 is provided below to
inform your risk assessment and handling procedures.
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Parameter

Value

Source

Exposure Limits

Total Inhalable Dust

< 10 mg/m3 (8-hour TWA)

[2]

Total Respirable Dust

< 5 mg/m3 (8-hour TWA)

[2]

Physical Properties

Appearance

Dark green or black powder

[4]

Solubility in Water

65 g/L at 50°C

[4]

Toxicological Data

Oral LD50 (Rat)

> 2000 mg/kg (for similar

products)

[2]

Operational Protocol: Handling Reactive Green 19

Following a systematic workflow is crucial for minimizing exposure and ensuring safety. The

following protocol outlines the step-by-step process for safely handling Reactive Green 19 in a

laboratory setting.

1. Preparation and Engineering Controls:

o Ventilation: Always handle Reactive Green 19 in a well-ventilated area.[1] For procedures

that may generate dust, vapors, or aerosols, a chemical fume hood or a glove box is

required.[5][6]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[7]

2. Personal Protective Equipment (PPE):

» Before handling the compound, don the appropriate PPE. This is the most critical barrier

between you and the chemical.
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o Eye Protection: Wear chemical safety goggles with side shields.[1] Contact lenses can
absorb irritants and should be avoided.[1]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[1][8] Always inspect
gloves for tears or holes before use.[8]

o Body Protection: A lab coat or impervious protective overalls must be worn to protect the
skin.[1][8] Ensure it covers you to your knees.[8]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved particulate
respirator should be used.[1][7][9]

3. Handling the Compound:

¢ Avoid Dust Formation: Handle the powder carefully to avoid generating dust.[1] Use dry
clean-up procedures for any spills.[1]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][7] Wash hands
thoroughly after handling the compound, even if gloves were worn.[3]

» Static Discharge: Be aware that dry dust can be charged electrostatically. Grounding and
bonding of powder handling equipment may be necessary to prevent the build-up of
electrostatic charge, which can be an ignition source.[1]

Workflow for Safe Handling of Reactive Green 19
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Workflow for Safe Handling of Reactive Green 19
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Caption: A procedural flowchart for the safe handling of Reactive Green 19.
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Disposal Plan: Managing Spills and Waste

Proper disposal is a critical final step in the safe handling of Reactive Green 19. All waste must
be managed in accordance with local, state, and federal regulations.[1]

Minor Spills:
o Immediately clean up all spills to avoid dust generation.[1]
o Wear the appropriate PPE, including impervious gloves and safety glasses.[1]

e Use dry clean-up procedures. Sweep or vacuum up the spilled material. If vacuuming, use
an explosion-proof machine that is properly grounded.[1]

e Place the spilled material into a clean, dry, sealable, and properly labeled container for
disposal.[1]

Major Spills:
o Evacuate the area and move upwind.[1]
o Alert emergency responders and inform them of the location and nature of the hazard.[1]

o Control personal contact by using the recommended protective equipment and a dust
respirator.[1]

e Prevent the spillage from entering drains, sewers, or water courses.[1]

» Contain and recover the product wherever possible, then place it in labeled containers for
disposal.[1]

Waste Disposal:
o Collect all waste containing Reactive Green 19 in a clearly labeled, sealed container.

o Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on hazardous waste pickup and disposal procedures.[10]
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« Incineration at an approved site may be a suitable disposal method, but this must be
confirmed with your waste management authority.[1]

» Do not dispose of Reactive Green 19 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Reactive Green 19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382097#personal-protective-equipment-for-
handling-reactive-green-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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